Cas no 25933-36-2 (1(3H)-Isobenzofuranone, 3-(4-bromophenyl)-)

1(3H)-Isobenzofuranone, 3-(4-bromophenyl)- structure
25933-36-2 structure
Product Name:1(3H)-Isobenzofuranone, 3-(4-bromophenyl)-
CAS No:25933-36-2
MF:C14H9BrO2
MW:289.124063253403
CID:1424940
PubChem ID:10589483
Update Time:2025-04-20

1(3H)-Isobenzofuranone, 3-(4-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1(3H)-Isobenzofuranone, 3-(4-bromophenyl)-
    • 3-(4-bromophenyl)-3H-2-benzofuran-1-one
    • NOBDTJIRKOOPJW-UHFFFAOYSA-N
    • 3-(4-Bromophenyl)isobenzofuran-1(3H)-one
    • DTXSID80442227
    • 3-(p-bromophenyl)phthalide
    • STK695128
    • 25933-36-2
    • 3-(4-bromophenyl)-2-benzofuran-1(3H)-one
    • Inchi: 1S/C14H9BrO2/c15-10-7-5-9(6-8-10)13-11-3-1-2-4-12(11)14(16)17-13/h1-8,13H
    • InChI Key: NOBDTJIRKOOPJW-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C1C2C=CC=CC=2C(=O)O1

Computed Properties

  • Exact Mass: 287.97857
  • Monoisotopic Mass: 287.97859g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 297
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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